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Compound of Interest

Compound Name: Dibismuth trioxide

Cat. No.: B1667447

For Researchers, Scientists, and Drug Development Professionals

Bismuth oxide (Bi2=0Os) and its derivatives are increasingly integral to modern pyrotechnic
formulations, primarily as a non-toxic and environmentally benign alternative to traditional lead-
based compounds. This document provides detailed application notes and experimental
protocols for the use of bismuth-based materials in various pyrotechnic applications, including
crackling stars, time-delay compositions, and colored smoke formulations.

Application as a Lead Replacement in "Dragon's
Eggs" (Crackling Stars)

Bismuth trioxide is a crucial component in the formulation of "dragon's eggs," the small
pyrotechnic stars that produce a characteristic crackling or popping sound.[1][2][3] In this
application, it serves as a non-toxic substitute for hazardous lead compounds, such as lead
tetroxide.[2][4][5] The crackling effect is achieved through the rapid, explosive combustion of
the granulated pyrotechnic mixture.

Quantitative Data: Crackling Star Formulations

The following table summarizes common formulations for bismuth-based crackling microstars.
The compositions are typically bound with a nitrocellulose lacquer.
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Formulation

Formulation

Formulation

Formulation

Component
#1[2] #2[4] #3[6] #4[5]
Bismuth Trioxide
_ 75% 81.80% - -
(Bi203)
Bismuth
) - - 70% -
Subnitrate
Bismuth
- - - 75-90%
Subcarbonate
Magnalium 9.10% (-100 10-15% (200
15% (-200 mesh) 20% (-80 mesh)
(Mg/Al) mesh) mesh)
Copper(Il) Oxide
10% 9.10% 10% 10%

(CuO)

Aluminum (Al)

5% (200 mesh

atomized)

Experimental Protocol: Preparation of Crackling

Microstars

This protocol outlines the steps for preparing crackling microstars based on the formulations

provided.

Materials:

Copper(ll) Oxide powder

Aluminum powder (if required)

Sieve (e.g., 1Imm mesh)

Magnalium powder (specified mesh size)

Bismuth Trioxide (or Bismuth Subnitrate/Subcarbonate)

Nitrocellulose lacquer (10% solution in a suitable solvent like acetone)
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e Mixing bowls and non-sparking tools
e Drying area with good ventilation
Procedure:

o Dry Mixing: Carefully weigh the powdered components according to the desired formulation.
In a clean, dry mixing bowl, thoroughly mix the dry powders using non-sparking tools until a
homogenous mixture is achieved.

e Binding: Slowly add the 10% nitrocellulose lacquer to the dry mix while continuously stirring.
[4][6] Continue adding the binder until the composition reaches a consistency similar to wood
putty or a thick dough.[4][6]

e Granulation: Pass the wet composition through a sieve (e.g., 1mm mesh) to form small
granules or "microstars."[4][6]

e Drying: Spread the granulated stars on a drying screen in a well-ventilated area, away from
any ignition sources. Allow the stars to dry completely. The solvent from the lacquer must be
fully evaporated.

e Priming (Optional but Recommended): For reliable ignition, the dried stars can be primed
with a suitable pyrotechnic priming composition.

Visualization: Workflow for Crackling Star Production
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Workflow for Bismuth-Based Crackling Star Production
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Caption: Workflow for the production of bismuth-based crackling stars.
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Application in Pyrotechnic Time Delay
Compositions

Bismuth trioxide serves as an effective oxidizer in pyrotechnic time delay compositions, which
are critical for sequencing events in applications like mine blasting detonators.[7][8] These
formulations are designed to burn at a slow, predictable rate. Manganese (Mn) and tin (Sn) are
common fuels used in conjunction with bismuth oxide for these applications.[9][10][11]

Quantitative Data: Bismuth-Based Time Delay
Compositions

The following tables summarize the burn rates of various bismuth trioxide-based time delay
compositions.

Table 2.1: Manganese/Bismuth Trioxide Binary Compositions[7][8]

Bismuth Trioxide Burn Rate (mm/s) -  Burn Rate (mm/s) -
Manganese (wt. %)
(wt. %) Open Burn Closed Tube
Combustion
25 75
Supported
30 70 11.2
35 65 11.3
55 45 2.5

Note: Closed burn tests in glass tubes for Mn/Bi2Os compositions resulted in burn rates of 6.3
to 11.2 mm/s.[7][8]

Table 2.2: Tin/Manganese/Bismuth Trioxide Ternary Compositions[9][10][11]

Bismuth Trioxide

Manganese (wt. %)  Tin (wt. %) Burn Rate (mml/s)
(wt. %)

Varies Varies Varies 2.9-10.9
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Note: The slowest burning compositions were associated with the formation of the intermetallic
compound Mn3Sn.[9][10]

Experimental Protocol: Burn Rate Testing of Time Delay
Compositions

This protocol describes a method for determining the burn rate of pyrotechnic time delay

compositions.

Materials:

Prepared pyrotechnic composition

Glass tubes of known length and internal diameter

Packing tool to ensure consistent density

Ignition source (e.g., hot wire, pyrotechnic igniter)

High-speed camera or a timer and visual observation

Safety enclosure for combustion

Procedure:

Composition Preparation: Prepare the time delay composition by thoroughly mixing the fuel
(e.g., manganese, tin) and bismuth trioxide powders.

Tube Loading: Accurately measure the length of the glass tube. Load the pyrotechnic
composition into the glass tube in small increments, tamping each increment to a consistent
density.

Ignition Setup: Place the loaded tube in a safety enclosure. Position the ignition source at
one end of the pyrotechnic column.

Burn Rate Measurement:
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o High-Speed Camera Method: Record the combustion event with a high-speed camera.
Analyze the footage to determine the time it takes for the combustion front to travel the
known length of the pyrotechnic column.

o Timer Method: Simultaneously start the timer and activate the ignition source. Stop the
timer when the combustion front reaches the end of the column.

e Calculation: Calculate the burn rate using the formula: Burn Rate (mm/s) = Length of
Pyrotechnic Column (mm) / Time of Combustion (s)

» Data Recording: Repeat the experiment multiple times to ensure reproducibility and calculate
an average burn rate.

Visualization: Logical Relationship in Time Delay
Performance
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Caption: Key factors influencing the burn rate of bismuth-based time delay compositions.
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Application as a Smoke and Color Agent

Bismuth compounds can also be utilized in the production of colored smokes and flames.
Bismuth subnitrate, in particular, has been patented for use in compositions that produce both
a yellow smoke and a yellow flame simultaneously.

Quantitative Data: Yellow Smoke and Flame
Composition

The following table details a patented formulation for a yellow smoke and flame pyrotechnic

composition.
Component Percentage (wt. %)
Bismuth Subnitrate 65 - 85%
Fuel (Magnesium or Silicon) 5-30%
Epoxy Binder 5-13%

Experimental Protocol: Evaluation of Smoke
Composition

Materials:

Prepared smoke composition

Combustion chamber with an exhaust system

Spectrometer for color analysis

Video recording equipment

Procedure:

o Sample Preparation: Prepare a pressed pellet of the smoke composition of a known weight.

o Combustion: Place the sample in the combustion chamber and ignite it remotely.
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o Smoke and Flame Observation: Visually observe and record the color and density of the

smoke and flame produced.

o Spectral Analysis: Use a spectrometer to analyze the emission spectrum of the flame to

quantitatively assess its color properties.

o Smoke Density Measurement (Optional): If equipped, use optical density sensors within the

chamber to quantify the obscurity of the smoke.

Visualization: Signaling Pathway for Smoke and Flame

Production
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Caption: Simplified reaction pathway for the generation of smoke and flame from a bismuth
subnitrate composition.

Conclusion

Bismuth oxide and its related compounds offer versatile and safer alternatives to traditional
heavy metal-containing pyrotechnic materials. Their application in crackling stars, time delay
compositions, and colored smoke formulations demonstrates their utility and adaptability. The
provided quantitative data and experimental protocols serve as a foundation for further
research and development in the field of environmentally friendly pyrotechnics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667447#application-of-bismuth-oxide-in-
pyrotechnics-and-fireworks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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